Cas no 756807-57-5 ((3-fluoro-4-methylpyridin-2-yl)methanamine)

• Product Name: (3-fluoro-4-methylpyridin-2-yl)methanamine
• CAS No: 756807-57-5
• MF: C₇H₉FN₂
• MW: 140.158164739609
• CID: 549187
• PubChem ID: 18423354
• Update Time: 2025-11-02

(3-fluoro-4-methylpyridin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine,3-fluoro-4-methyl-
• [(3-Fluoro-4-methylpyridin-2-yl)methyl]amine
• 2-Pyridinemethanamine,3-fluoro-4-methyl-(9CI)
• (3-fluoro-4-methylpyridin-2-yl)methanamine
• AKOS006306661
• 756807-57-5

• Inchi： 1S/C7H9FN2/c1-5-3-4-10-7(9-2)6(5)8/h3-4H,1-2H3,(H,9,10)
• InChI Key： CVRJJTIJKSHSTO-UHFFFAOYSA-N
• SMILES： FC1C(=NC=CC=1C)NC

Computed Properties

• Exact Mass: 140.075
• Monoisotopic Mass: 140.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on (3-fluoro-4-methylpyridin-2-yl)methanamine

Recent Advances in the Application of (3-fluoro-4-methylpyridin-2-yl)methanamine (CAS: 756807-57-5) in Chemical Biology and Pharmaceutical Research

The compound (3-fluoro-4-methylpyridin-2-yl)methanamine (CAS: 756807-57-5) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic amine, characterized by a fluorine atom at the 3-position and a methyl group at the 4-position of the pyridine ring, serves as a versatile building block in medicinal chemistry. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 756807-57-5 as a precursor in the synthesis of selective JAK3 inhibitors. The researchers utilized the compound's fluorine atom for strategic hydrogen bonding interactions with the kinase's hinge region, while the methyl group contributed to optimal hydrophobic packing. This approach yielded compounds with improved selectivity profiles compared to previous generations of JAK inhibitors, showing promise for autoimmune disease treatment with reduced off-target effects.

In neuropharmacology, (3-fluoro-4-methylpyridin-2-yl)methanamine has shown potential as a scaffold for developing novel σ-1 receptor modulators. A recent patent application (WO2023051234) disclosed a series of derivatives where this amine was conjugated with various pharmacophores, resulting in compounds with nanomolar affinity for σ-1 receptors. These molecules demonstrated neuroprotective effects in preclinical models of Parkinson's disease, suggesting potential applications in neurodegenerative disorders.

The synthetic accessibility of 756807-57-5 has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described a continuous flow chemistry approach that increased the yield of (3-fluoro-4-methylpyridin-2-yl)methanamine synthesis by 35% while reducing hazardous waste generation. This green chemistry innovation addresses previous scalability challenges and enhances the compound's viability for large-scale pharmaceutical production.

Structural-activity relationship (SAR) studies have revealed that the fluorine atom in 756807-57-5 plays a crucial role in modulating the compound's metabolic stability. Comparative studies with non-fluorinated analogs showed significantly improved hepatic microsomal stability (t1/2 > 120 minutes vs. 22 minutes for the non-fluorinated version), making it particularly valuable for drug candidates requiring oral bioavailability. This finding was highlighted in a recent review article in Drug Metabolism Reviews (2024).

Emerging applications extend beyond traditional small molecule drugs. A groundbreaking study in Chemical Science (2024) reported the incorporation of (3-fluoro-4-methylpyridin-2-yl)methanamine into PROTAC (proteolysis targeting chimera) molecules. The compound's amine group served as an ideal linker attachment point, while its fluoropyridine moiety contributed to target protein binding. This approach successfully degraded previously "undruggable" targets in oncology models, opening new avenues for cancer therapy development.

In conclusion, (3-fluoro-4-methylpyridin-2-yl)methanamine (756807-57-5) continues to demonstrate remarkable versatility in pharmaceutical research. Its applications span from kinase inhibitor development to neuroprotective agents and innovative modalities like PROTACs. Recent synthetic improvements and mechanistic insights into its structural advantages suggest this compound will remain a valuable tool in medicinal chemistry for the foreseeable future. Further research should explore its potential in additional therapeutic areas and continue optimizing its derivatives for enhanced pharmacological properties.